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Compound of Interest

Compound Name: Benzaldehyde-2,3,4,5,6-d5

Cat. No.: B125877

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,
specifications, and applications of Benzaldehyde-d5 with an isotopic purity of 99 atom % D.
This deuterated analog of benzaldehyde is a valuable tool in pharmaceutical research and
development, particularly in drug metabolism and pharmacokinetic (DMPK) studies.

Commercial Availability

Benzaldehyde-d5 (CeDsCHO), with a 99 atom % deuterium enrichment, is readily available
from several reputable suppliers of stable isotope-labeled compounds. Researchers can
procure this product in various quantities to suit their experimental needs. Key suppliers
include:

o Sigma-Aldrich (Merck): A major supplier of chemicals and laboratory equipment, offering
Benzaldehyde-d5 with high isotopic and chemical purity.[1]

o CDN Isotopes: Specializes in the manufacturing and distribution of deuterated compounds
for various scientific applications.[2]

e VIVAN Life Sciences: A provider of stable isotope-labeled compounds, including
Benzaldehyde-d5, for research and development purposes.[3]

Quantitative Data and Product Specifications
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The following table summarizes the key quantitative data for commercially available 99 atom %

D Benzaldehyde-d5, allowing for easy comparison between suppliers.

o _ _ VIVAN Life
Specification Sigma-Aldrich[1] CDN Isotopes[2] )
Sciences[3]
Product Number 488119 D-2553 VLDL-00172
CAS Number 14132-51-5 14132-51-5 14132-51-5
Molecular Formula CeDsCHO CeDsCHO C7HDsO
Molecular Weight 111.15 g/mol 111.15 g/mol 111.15 g/mol
Isotopic Purity 99 atom % D 99 atom % D Not Specified
Chemical Purity =>99% (CP) >96% Not Specified
Colorless to light N B
Appearance o Not Specified Not Specified
yellow liquid
Density 1.094 g/mL at 25 °C Not Specified Not Specified
Boiling Point 178-179 °C (lit.) Not Specified Not Specified
Melting Point -26 °C (lit.) Not Specified Not Specified
Refractive Index n20/D 1.545 (lit.) Not Specified Not Specified

Experimental Protocols

The primary application of Benzaldehyde-d5 in drug development is as an internal standard for

quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). The

following is a generalized experimental protocol for its use in a pharmacokinetic study.

In Vivo Pharmacokinetic Study Workflow
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In Vivo Pharmacokinetic Study Workflow
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Caption: Workflow for an in vivo pharmacokinetic study utilizing a deuterated internal standard.
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Methodology:

« Animal Dosing: Administer the non-deuterated therapeutic agent to laboratory animals (e.qg.,
rats, mice) at a predetermined dose.[4][5]

o Sample Collection: Collect biological samples (e.g., blood, plasma, urine) at various time
points post-administration.[4]

e Sample Preparation:

[¢]

To a known volume of the biological sample, add a precise amount of Benzaldehyde-d5
solution of a known concentration. This serves as the internal standard.

[¢]

Perform protein precipitation by adding a solvent such as acetonitrile.

[¢]

Centrifuge the sample to pellet the precipitated proteins.

[e]

Collect the supernatant for analysis.[4]
e LC-MS/MS Analysis:
o Inject the supernatant into an LC-MS/MS system.

o Develop a chromatographic method to separate the analyte (non-deuterated
benzaldehyde or its metabolite) from the internal standard (Benzaldehyde-d5) and other
matrix components.

o Optimize the mass spectrometer settings to monitor specific parent-to-daughter ion
transitions for both the analyte and the internal standard.

e Quantification:

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration in a series of standard samples.

o Determine the concentration of the analyte in the experimental samples by interpolating
their peak area ratios on the calibration curve. The use of a deuterated internal standard
corrects for variations in sample preparation and instrument response.[6][7]
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Signaling and Metabolic Pathways

Benzaldehyde is metabolized in vivo, primarily through oxidation to benzoic acid. This
metabolic pathway is a key area of investigation in drug development, as the rate and extent of
metabolism can significantly impact the efficacy and safety of a drug candidate.

Metabolic Pathway of Benzaldehyde
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Caption: The primary metabolic pathway of benzaldehyde in vivo.

Benzaldehyde is absorbed and rapidly metabolized to benzoic acid in the skin and other
tissues.[8][9] This conversion is primarily catalyzed by aldehyde dehydrogenase (ALDH)
enzymes.[10] The resulting benzoic acid then undergoes Phase Il conjugation with glycine to
form hippuric acid or with glucuronic acid to form benzoyl glucuronide, both of which are then
excreted in the urine.[8]

Quality Control and Synthesis

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b125877?utm_src=pdf-body-img
https://www.hmdb.ca/metabolites/HMDB0006115
https://pubmed.ncbi.nlm.nih.gov/16835129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4545378/
https://www.hmdb.ca/metabolites/HMDB0006115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The quality of deuterated standards is paramount for accurate and reproducible results.

Suppliers of Benzaldehyde-d5 employ rigorous quality control measures to ensure high isotopic
enrichment and chemical purity.

Quality Control Workflow for Deuterated Compounds
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Quality Control Workflow
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Caption: A typical workflow for the synthesis and quality control of deuterated compounds.
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Key Analytical Techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the identity and
structure of the molecule and to determine the position and percentage of deuterium
incorporation.

e Mass Spectrometry (MS): Confirms the molecular weight of the deuterated compound and is
used to assess isotopic enrichment.

e Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC):
Employed to determine the chemical purity of the compound and to identify any non-
deuterated impurities.

The synthesis of Benzaldehyde-d5 typically involves the formylation of deuterated benzene or
the reduction of a deuterated benzoic acid derivative. The crude product is then purified using
techniques such as distillation or chromatography to achieve the desired high chemical purity.
[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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